ETHYL 2-{1-[(2-CHLOROPHENYL)METHYL]-3-OXOPIPERAZIN-2-YL}ACETATE

• IUPAC Name: ethyl 2-[1-[(2-chlorophenyl)methyl]-3-oxopiperazin-2-yl]acetate
• InChI: InChI=1S/C15H19ClN2O3/c1-2-21-14(19)9-13-15(20)17-7-8-18(13)10-11-5-3-4-6-12(11)16/h3-6,13H,2,7-10H2,1H3,(H,17,20)
• InChI Key: APIWRCQGKNQKFW-UHFFFAOYSA-N
• Canonical SMILES: CCOC(=O)CC1C(=O)NCCN1CC2=CC=CC=C2Cl
• Molecular Formula: C15H19ClN2O3
• Molecular Weight: 310.77 g/mol

Description

Ethyl [1-(2-chlorobenzyl)-3-oxo-2-piperazinyl]acetate is an organic compound that belongs to the class of piperazine derivatives This compound is characterized by the presence of a piperazine ring substituted with a 2-chlorobenzyl group and an ethyl acetate moiety

Preparation Methods

Synthetic Routes and Reaction Conditions

The synthesis of ETHYL 2-{1-[(2-CHLOROPHENYL)METHYL]-3-OXOPIPERAZIN-2-YL}ACETATE typically involves the reaction of 2-chlorobenzyl chloride with piperazine to form 1-(2-chlorobenzyl)piperazine. This intermediate is then reacted with ethyl chloroacetate under basic conditions to yield the final product. The reaction conditions often include the use of a base such as sodium hydroxide or potassium carbonate and an organic solvent like dichloromethane or ethanol.

Industrial Production Methods

On an industrial scale, the production of this compound may involve continuous flow processes to enhance efficiency and yield. The use of automated reactors and optimized reaction conditions can help in scaling up the production while maintaining the purity and quality of the compound.

Chemical Reactions Analysis

Types of Reactions

Ethyl [1-(2-chlorobenzyl)-3-oxo-2-piperazinyl]acetate can undergo various chemical reactions, including:

Oxidation: The compound can be oxidized to form corresponding carboxylic acids or ketones.

Reduction: Reduction reactions can convert the ketone group to an alcohol.

Substitution: The chlorobenzyl group can undergo nucleophilic substitution reactions.

Common Reagents and Conditions

Oxidation: Common oxidizing agents include potassium permanganate (KMnO₄) and chromium trioxide (CrO₃).

Reduction: Reducing agents such as sodium borohydride (NaBH₄) or lithium aluminum hydride (LiAlH₄) are often used.

Substitution: Nucleophiles like amines or thiols can be used under basic conditions to replace the chlorobenzyl group.

Major Products Formed

Oxidation: Carboxylic acids or ketones.

Reduction: Alcohols.

Substitution: Various substituted derivatives depending on the nucleophile used.

Scientific Research Applications

Ethyl [1-(2-chlorobenzyl)-3-oxo-2-piperazinyl]acetate has several applications in scientific research:

Chemistry: It is used as an intermediate in the synthesis of more complex organic molecules.

Biology: The compound is studied for its potential biological activities, including antimicrobial and antiviral properties.

Medicine: Research is ongoing to explore its potential as a pharmaceutical agent, particularly in the development of new drugs.

Industry: It is used in the production of specialty chemicals and as a reagent in various industrial processes.

Mechanism of Action

The mechanism of action of ETHYL 2-{1-[(2-CHLOROPHENYL)METHYL]-3-OXOPIPERAZIN-2-YL}ACETATE involves its interaction with specific molecular targets, such as enzymes or receptors. The compound can inhibit or activate these targets, leading to various biological effects. The exact pathways and molecular interactions depend on the specific application and the biological system being studied.

Comparison with Similar Compounds

Similar Compounds

1-(2-Chlorobenzyl)piperazine: A precursor in the synthesis of ETHYL 2-{1-[(2-CHLOROPHENYL)METHYL]-3-OXOPIPERAZIN-2-YL}ACETATE.

Ethyl 4-(2-chlorobenzyl)piperazine-1-carboxylate: Another piperazine derivative with similar structural features.

Uniqueness

Ethyl [1-(2-chlorobenzyl)-3-oxo-2-piperazinyl]acetate is unique due to its specific combination of functional groups, which confer distinct chemical and biological properties